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Compound of Interest

Compound Name: 5-Methoxy-2-nitroaniline

Cat. No.: B042563 Get Quote

In-Depth Technical Guide: 5-Methoxy-2-
nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 5-Methoxy-2-nitroaniline, its synthesis, and available safety information. This

document is intended to serve as a foundational resource for professionals engaged in

research and development activities involving this compound.

Core Chemical Information
CAS Number: 16133-49-6[1]

Molecular Formula: C₇H₈N₂O₃[2]

Molecular Weight: 168.15 g/mol [1]

IUPAC Name: 5-methoxy-2-nitroaniline[2]

Synonyms: 2-Nitro-5-methoxyaniline, 3-Amino-4-nitroanisole[3]

Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b042563?utm_src=pdf-interest
https://www.benchchem.com/product/b042563?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/722227
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methoxy-2-nitroaniline
https://www.sigmaaldrich.com/US/en/product/aldrich/722227
https://www.benchchem.com/product/b042563?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methoxy-2-nitroaniline
https://www.tcichemicals.com/CA/en/p/M2054
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key physical and chemical data for 5-Methoxy-2-nitroaniline is presented in

the table below. The data has been compiled from various sources, and it is important to note

that some physical properties, such as boiling point and a comprehensive solubility profile, are

not well-documented in publicly available literature.

Property Value Source(s)

CAS Number 16133-49-6 [1]

Molecular Formula C₇H₈N₂O₃ [2]

Molecular Weight 168.15 g/mol [1]

Appearance Brown crystals or powder N/A

Melting Point 128-132 °C [1]

Boiling Point Data not available

Solubility Data not available
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Experimental Protocols
Synthesis of 5-Methoxy-2-nitroaniline
A common laboratory-scale synthesis of 5-Methoxy-2-nitroaniline involves the nitration of 3-

methoxyaniline followed by hydrolysis.[4]

Step 1: Acetylation of 3-methoxyaniline A solution of 3-methoxyaniline (2.21 g) in acetic acid (3

ml) and acetic anhydride (10 ml) is stirred at room temperature for 1 hour.[4]

Step 2: Nitration The solution from Step 1 is cooled to 5°C, and 60% nitric acid (1 ml) is added

dropwise with stirring. After the initial exothermic reaction, the solution is allowed to cool to

room temperature.[4]
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Step 3: Hydrolysis and Purification The reaction mixture is poured into ice-water (100 ml) and

neutralized with sodium hydroxide. The resulting crystals are collected and refluxed with 4N

hydrochloric acid (45 ml) for 2 hours. The mixture is then basified with sodium hydroxide and

extracted with ethyl acetate. The organic layer is washed, dried, and the solvent is evaporated.

The final product is purified by silica gel chromatography.[4]

Starting Material

Step 1: Acetylation

Step 2: Nitration Step 3: Workup & Purification Final Product

3-Methoxyaniline
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Caption: Synthesis workflow for 5-Methoxy-2-nitroaniline.

Biological Activity and Signaling Pathways
Extensive literature searches did not yield specific information regarding the biological activity,

metabolic pathways, or involvement in signaling pathways of 5-Methoxy-2-nitroaniline. The

biological effects of this particular isomer of methoxy-nitroaniline have not been significantly

studied or reported.
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Research on other isomers, such as 2-methoxy-5-nitroaniline, has indicated its use as an

intermediate in the synthesis of dyes and pigments, with some toxicological data available for

these related compounds.[5][6][7] However, it is crucial to note that data for isomers should not

be extrapolated to 5-Methoxy-2-nitroaniline due to potential differences in their biological and

toxicological profiles.

Given the lack of available data, a diagram illustrating a signaling pathway or logical

relationship involving the biological activity of 5-Methoxy-2-nitroaniline cannot be provided at

this time.

Safety Information
5-Methoxy-2-nitroaniline is classified as a skin sensitizer. Standard laboratory safety

precautions, including the use of personal protective equipment such as gloves and safety

glasses, should be observed when handling this chemical. For detailed safety information,

please refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion
This technical guide provides the available chemical and physical data for 5-Methoxy-2-
nitroaniline, along with a detailed synthesis protocol. A significant gap in the scientific literature

exists concerning the biological activity and metabolic fate of this compound. Further research

is required to elucidate its toxicological profile and potential roles in biological systems. This

information is critical for a comprehensive understanding and safe handling of 5-Methoxy-2-
nitroaniline in research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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